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Compound of Interest

Compound Name: Pentaerythritol tetraacrylate

Cat. No.: B1205106

Pentaerythritol tetraacrylate (PETA) is a tetrafunctional monomer utilized as a crosslinking
agent in the synthesis of polymers. This guide provides the fundamental molecular and
structural information for researchers, scientists, and professionals in drug development.

Molecular Properties

The core physicochemical properties of pentaerythritol tetraacrylate are summarized below.

Property Value References
Molecular Formula C17H2008 [1112][3]1[4][5]
Molecular Weight 352.34 g/mol [1112]5]
Alternate Molecular Weight 352.3359 g/mol [31[6]

Chemical Structure

The structure of pentaerythritol tetraacrylate consists of a central pentaerythritol core with
four acrylate groups ester-linked to the four hydroxyl groups of the pentaerythritol. This
tetrafunctionality allows for the formation of a highly crosslinked polymer network.
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Caption: Chemical structure of pentaerythritol tetraacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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